Cas no 104072-49-3 (L-Aspartic acid, 1-(1,1-dimethylethyl) 4-methyl ester)

• Product Name: L-Aspartic acid, 1-(1,1-dimethylethyl) 4-methyl ester
• CAS No: 104072-49-3
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• CID: 1140400
• PubChem ID: 14352281
• Update Time: 2025-04-20

L-Aspartic acid, 1-(1,1-dimethylethyl) 4-methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, 1-(1,1-dimethylethyl) 4-methyl ester
• 1-(tert-butyl) 4-methyl L-aspartate
• SCHEMBL14666479
• 1-O-tert-butyl 4-O-methyl (2S)-2-aminobutanedioate
• (S)-1-tert-Butyl4-methyl2-aminosuccinate
• (S)-1-tert-Butyl 4-methyl 2-aminosuccinate
• 104072-49-3
• 1-TERT-BUTYL 4-METHYL (2S)-2-AMINOBUTANEDIOATE

• Inchi： 1S/C9H17NO4/c1-9(2,3)14-8(12)6(10)5-7(11)13-4/h6H,5,10H2,1-4H3/t6-/m0/s1
• InChI Key： WNJFEWOMTHUJAP-LURJTMIESA-N
• SMILES： O(C([C@H](CC(=O)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 203.11581
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 78.62